
An In-depth Technical Guide to the Molecular
Structure of 2,4-Dimethyloctane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,4-Dimethyloctane

Cat. No.: B1655664 Get Quote

This technical guide provides a comprehensive overview of the molecular structure, properties,

synthesis, and analysis of 2,4-dimethyloctane, tailored for researchers, scientists, and

professionals in drug development and chemical synthesis.

Molecular Structure of 2,4-Dimethyloctane
2,4-Dimethyloctane is a branched-chain alkane with the molecular formula C₁₀H₂₂.[1][2][3][4]

Its structure consists of an eight-carbon (octane) backbone with two methyl group substituents

at the second and fourth carbon positions.[5] The IUPAC name for this compound is 2,4-
dimethyloctane.[1][2][3] The presence of a chiral center at the fourth carbon atom gives rise to

stereoisomerism.[1]

Caption: 2D representation of the 2,4-dimethyloctane molecular structure.

Physicochemical Properties
The physical and chemical properties of 2,4-dimethyloctane are summarized in the table

below. These properties are crucial for its application in various industrial and research

settings.
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Property Value Reference

Molecular Formula C₁₀H₂₂ [1][3][4]

Molecular Weight 142.28 g/mol [1][3]

IUPAC Name 2,4-dimethyloctane [1][3]

CAS Number 4032-94-4 [1][2][3]

Density 0.723 - 0.732 g/cm³ [1][4]

Boiling Point 156.4 - 156.9 °C [1][4]

Flash Point 49 - 78.5 °C [1][4]

Refractive Index 1.409 - 1.411 [4][6]

Vapor Pressure 3.73 mmHg at 25°C [4][7]

SMILES CCCCC(C)CC(C)C [1][3]

InChI

InChI=1S/C10H22/c1-5-6-7-

10(4)8-9(2)3/h9-10H,5-8H2,1-

4H3

[1][2]

Experimental Protocols
Synthesis of 2,4-Dimethyloctane

Several synthetic routes can be employed to produce 2,4-dimethyloctane.[1] A generalized

experimental protocol based on the alkylation of an organometallic reagent is outlined below.

Objective: To synthesize 2,4-dimethyloctane via a Grignard reaction followed by alkylation.

Materials:

1-bromohexane

Magnesium turnings

Dry diethyl ether
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2-bromopropane

Anhydrous iron(III) chloride (catalyst)

Hydrochloric acid (for workup)

Sodium bicarbonate solution (for neutralization)

Anhydrous magnesium sulfate (for drying)

Workflow Diagram:

Grignard Reagent
Formation

Alkylation with
2-bromopropane

Hexylmagnesium
bromide Reaction Quenching

and Workup
Crude Product PurificationOrganic Layer EPure 2,4-dimethyloctane

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 2,4-dimethyloctane.

Procedure:

Grignard Reagent Formation: In a flame-dried, three-necked flask equipped with a reflux

condenser, dropping funnel, and nitrogen inlet, magnesium turnings are placed in dry diethyl

ether. 1-bromohexane is added dropwise to initiate the formation of hexylmagnesium

bromide. The reaction mixture is refluxed until most of the magnesium has reacted.

Alkylation: The Grignard reagent is cooled, and a catalytic amount of anhydrous iron(III)

chloride is added. 2-bromopropane is then added dropwise while maintaining the

temperature.

Workup: The reaction is quenched by the slow addition of dilute hydrochloric acid. The

organic layer is separated, washed with sodium bicarbonate solution and water, and then

dried over anhydrous magnesium sulfate.

Purification: The solvent is removed by rotary evaporation, and the resulting crude product is

purified by fractional distillation to yield pure 2,4-dimethyloctane.
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Gas Chromatography (GC) Analysis

The purity and identity of 2,4-dimethyloctane can be determined using gas chromatography.

[8]

Objective: To analyze the purity of a synthesized 2,4-dimethyloctane sample.

Instrumentation:

Gas chromatograph equipped with a flame ionization detector (FID).

Capillary column (e.g., Polydimethyl siloxane).[8]

Helium as the carrier gas.[8]

Procedure:

Sample Preparation: A dilute solution of the 2,4-dimethyloctane sample is prepared in a

volatile solvent like hexane.

Injection: A small volume (e.g., 1 µL) of the prepared sample is injected into the GC inlet.

Separation: The components of the sample are separated on the capillary column based on

their boiling points and interactions with the stationary phase. A temperature program is

typically used to achieve good separation.

Detection: The separated components are detected by the FID, which generates a signal

proportional to the amount of substance.

Data Analysis: The resulting chromatogram is analyzed to determine the retention time and

peak area of 2,4-dimethyloctane. The purity is calculated based on the relative peak areas.

Kovats retention indices can also be calculated for identification purposes.[3]

Applications in Research and Industry
2,4-Dimethyloctane has several applications stemming from its properties as a branched

alkane:
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Fuel Additive: It is used as a component in gasoline formulations to improve combustion

properties.[1]

Solvent: Due to its nonpolar nature, it can be used as a solvent in various industrial

processes.[1]

Chemical Intermediate: It serves as a precursor in the synthesis of other organic

compounds.[1]

Chirality and Stereochemistry
A significant feature of the 2,4-dimethyloctane molecule is the presence of a chiral center at

the C4 position. This carbon is bonded to four different groups: a hydrogen atom, a methyl

group, a propyl group, and a 2-methylbutyl group.[1] This asymmetry results in the existence of

two enantiomers, (R)-2,4-dimethyloctane and (S)-2,4-dimethyloctane, which have identical

physical properties except for their interaction with plane-polarized light.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1655664#molecular-structure-of-2-4-dimethyloctane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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